N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide

• IUPAC Name: N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide
• InChI: InChI=1S/C24H17ClN2O3/c1-14(28)27(15(2)29)24-21(13-26)22(17-7-10-18(25)11-8-17)20-12-9-16-5-3-4-6-19(16)23(20)30-24/h3-12,22H,1-2H3
• InChI Key: SFWAIPFJWYUTOE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=C(C(C2=C(O1)C3=CC=CC=C3C=C2)C4=CC=C(C=C4)Cl)C#N)C(=O)C
• Molecular Formula: C24H17ClN2O3
• Molecular Weight: 416.9 g/mol

Description

N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide, also known as ACPCA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ACPCA is a synthetic compound that belongs to the class of benzo[h]chromene derivatives, which have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide involves its interaction with various molecular targets in the body. N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide also inhibits the activity of lipoxygenase (LOX), another enzyme involved in the inflammatory response. Additionally, N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has been found to exert various biochemical and physiological effects in the body. N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor alpha (TNF-α), and increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has also been found to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and is readily available for research purposes. N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has also been found to be stable under various conditions, making it suitable for use in in vitro and in vivo experiments. However, one limitation of N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide. One area of research is to further investigate its anti-inflammatory and analgesic effects and its potential use in the treatment of chronic pain and inflammation. Another area of research is to investigate its antitumor activity and its potential use in cancer treatment. Additionally, further studies are needed to elucidate the mechanism of action of N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide and to identify its molecular targets in the body.

Scientific Research Applications

N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has been extensively studied for its potential therapeutic applications in various diseases. Recent studies have shown that N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammation. N-acetyl-N-[4-(4-chlorophenyl)-3-cyano-4H-benzo[h]chromen-2-yl]acetamide has also been found to possess antitumor activity, making it a potential drug candidate for cancer treatment.